![molecular formula C19H15ClN2O3S B2604447 Ethyl 2-(2-chlorobenzamido)-4-phenylthiazole-5-carboxylate CAS No. 312605-02-0](/img/structure/B2604447.png)
Ethyl 2-(2-chlorobenzamido)-4-phenylthiazole-5-carboxylate
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Description
Ethyl 2-(2-chlorobenzamido)-4-phenylthiazole-5-carboxylate is a useful research compound. Its molecular formula is C19H15ClN2O3S and its molecular weight is 386.85. The purity is usually 95%.
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Scientific Research Applications
Photophysical and Singlet Oxygen Activation Properties Ethyl 2-(2-chlorobenzamido)-4-phenylthiazole-5-carboxylate has been explored in the context of photochemical reactions, particularly focusing on the synthesis, photophysical, and singlet oxygen activation properties. Research by Amati et al. (2010) investigated the photochemical reactions of similar ethyl thiazole carboxylates, revealing insights into their absorption properties mainly due to π→π* transitions and fluorescence, indicating potential applications in the photo-oxidation processes as singlet oxygen sensitizers Amati et al., 2010.
Antimicrobial and Antitumor Activity The antimicrobial and antitumor potential of ethyl 2-aminothiazole derivatives, closely related to the compound , has been studied, indicating the versatility of thiazole derivatives in developing new therapeutic agents. Desai et al. (2019) synthesized derivatives of ethyl 2-amino-4-methylthiazole-5-carboxylate and evaluated their antimicrobial activities, demonstrating significant structure-activity relationships Desai et al., 2019. Additionally, El-Subbagh et al. (1999) reported on the antitumor activity of ethyl 2-substituted-aminothiazole-4-carboxylate analogs, showing potential anticancer activity against various human tumor cell lines, highlighting the compound's applicability in cancer research El-Subbagh et al., 1999.
Synthetic Modifications and Applications Further research has focused on the synthetic modifications of ethyl 2-aminothiazole derivatives for various applications, including the development of novel fluorescent probes for biothiol detection in living cells. Wang et al. (2017) designed and synthesized a colorimetric and ratiometric fluorescent probe based on ethyl 2-(4-(acryloyloxy)-3-formylphenyl)-4-methylthiazole-5-carboxylate for the detection of biothiols, demonstrating its application potential in analytical chemistry and diagnostics Wang et al., 2017.
Properties
IUPAC Name |
ethyl 2-[(2-chlorobenzoyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15ClN2O3S/c1-2-25-18(24)16-15(12-8-4-3-5-9-12)21-19(26-16)22-17(23)13-10-6-7-11-14(13)20/h3-11H,2H2,1H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVUZSNOBYFMRQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC=CC=C2Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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